Cas no 1503720-74-8 (5-(azetidin-3-yl)-1-methyl-3-(2-methylpropyl)-1H-1,2,4-triazole)

• Product Name: 5-(azetidin-3-yl)-1-methyl-3-(2-methylpropyl)-1H-1,2,4-triazole
• CAS No: 1503720-74-8
• MF: C₁₀H₁₈N₄
• MW: 194.276721477509
• CID: 5906783
• PubChem ID: 84665685
• Update Time: 2025-05-23

5-(azetidin-3-yl)-1-methyl-3-(2-methylpropyl)-1H-1,2,4-triazole Chemical and Physical Properties

Names and Identifiers

• 1H-1,2,4-Triazole, 5-(3-azetidinyl)-1-methyl-3-(2-methylpropyl)-
• 5-(Azetidin-3-yl)-3-isobutyl-1-methyl-1h-1,2,4-triazole
• 5-(azetidin-3-yl)-1-methyl-3-(2-methylpropyl)-1H-1,2,4-triazole
• 1503720-74-8
• EN300-1077207
• CS-0274104

• Inchi： 1S/C10H18N4/c1-7(2)4-9-12-10(14(3)13-9)8-5-11-6-8/h7-8,11H,4-6H2,1-3H3
• InChI Key： DODQFNPZUQWPTG-UHFFFAOYSA-N
• SMILES： N1(C)C(C2CNC2)=NC(CC(C)C)=N1

Computed Properties

• Exact Mass: 194.153146591g/mol
• Monoisotopic Mass: 194.153146591g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 191
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 42.7Ų

Experimental Properties

• Density: 1.22±0.1 g/cm3(Predicted)
• Boiling Point: 353.0±52.0 °C(Predicted)
• pka: 9.73±0.40(Predicted)

Additional information on 5-(azetidin-3-yl)-1-methyl-3-(2-methylpropyl)-1H-1,2,4-triazole

Recent Advances in the Study of 5-(azetidin-3-yl)-1-methyl-3-(2-methylpropyl)-1H-1,2,4-triazole (CAS: 1503720-74-8)

The compound 5-(azetidin-3-yl)-1-methyl-3-(2-methylpropyl)-1H-1,2,4-triazole (CAS: 1503720-74-8) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. This heterocyclic compound, featuring an azetidine ring fused with a 1,2,4-triazole moiety, exhibits unique physicochemical properties that make it a promising candidate for drug development. Recent studies have focused on its synthesis, structural optimization, and biological evaluation, particularly in the context of targeting specific enzymes and receptors involved in disease pathways.

One of the key areas of research has been the exploration of this compound's role as a modulator of protein-protein interactions (PPIs). PPIs are critical in numerous cellular processes, and their dysregulation is often implicated in diseases such as cancer and neurodegenerative disorders. Preliminary in vitro studies have demonstrated that 5-(azetidin-3-yl)-1-methyl-3-(2-methylpropyl)-1H-1,2,4-triazole can selectively inhibit certain PPIs, thereby offering a novel approach to therapeutic intervention. The compound's ability to penetrate cell membranes and its favorable pharmacokinetic profile further enhance its potential as a drug candidate.

In addition to its PPI-modulating properties, recent investigations have highlighted the compound's efficacy in targeting kinases, a class of enzymes that play a pivotal role in signal transduction. Kinase inhibitors are a major focus in oncology, and the unique structural features of 5-(azetidin-3-yl)-1-methyl-3-(2-methylpropyl)-1H-1,2,4-triazole have shown promise in selectively inhibiting aberrant kinase activity. Computational modeling and high-throughput screening have been employed to identify the most potent derivatives, with some exhibiting nanomolar inhibitory concentrations against specific kinase targets.

Another noteworthy development is the application of this compound in the field of antimicrobial research. The rise of antibiotic-resistant pathogens has necessitated the discovery of new antimicrobial agents, and 5-(azetidin-3-yl)-1-methyl-3-(2-methylpropyl)-1H-1,2,4-triazole has demonstrated broad-spectrum activity against several Gram-positive and Gram-negative bacteria. Mechanistic studies suggest that the compound disrupts bacterial cell wall synthesis, a mode of action distinct from that of conventional antibiotics, thereby reducing the likelihood of resistance development.

Despite these promising findings, challenges remain in the clinical translation of 5-(azetidin-3-yl)-1-methyl-3-(2-methylpropyl)-1H-1,2,4-triazole. Issues such as metabolic stability, toxicity, and scalability of synthesis need to be addressed in future studies. Ongoing research is focused on optimizing the compound's structure to improve its bioavailability and reduce off-target effects. Collaborative efforts between academia and industry are expected to accelerate the development of this compound into a viable therapeutic agent.

In conclusion, 5-(azetidin-3-yl)-1-methyl-3-(2-methylpropyl)-1H-1,2,4-triazole (CAS: 1503720-74-8) represents a versatile scaffold with significant potential in drug discovery. Its ability to modulate PPIs, inhibit kinases, and act as an antimicrobial agent underscores its broad applicability. Continued research and development efforts will be crucial in unlocking its full therapeutic potential and addressing the remaining challenges in its path to clinical use.